Cas no 63160-12-3 (3-Phenyl-2-tosyl-1,2-oxaziridine)

• Product Name: 3-Phenyl-2-tosyl-1,2-oxaziridine
• CAS No: 63160-12-3
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• MDL: MFCD22199989
• CID: 1025795
• PubChem ID: 10967742
• Update Time: 2025-06-20

3-Phenyl-2-tosyl-1,2-oxaziridine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2-tosyl-1,2-oxaziridine
• 2-(4-methylphenyl)sulfonyl-3-phenyloxaziridine
• (+)-N-tosyl-phenyloxaziridine
• 2-(4-toluenesulfonyl)-3-phenyloxaziridine
• 2-[(4-methylphenyl)sulfonyl]-3-phenyl-oxaziridine
• 3-Phenyl-2-(p-toluenesulphonyl)oxaziridine
• 3-phenyl-2-p-tolylsulfonyloxaziridine
• AK-77319
• ANW-57071
• CTK8B7338
• KB-236783
• N-tosylphenyloxaziridine
• 2-Tosyl-3-phenyloxaziridine
• SYTQRZCKINWJKR-UHFFFAOYSA-N
• AX8224018
• ST24022976
• 3-Phenyl-2-(4-toluenesulfonyl)-1,2-oxaziridine
• AMY19117
• DTXSID20450189
• MFCD22199989
• SCHEMBL1325117
• CS-0153036
• O11046
• 2-(4-METHYLBENZENESULFONYL)-3-PHENYLOXAZIRIDINE
• AKOS016002393
• 63160-12-3
• DS-17046

• MDL： MFCD22199989
• Inchi： 1S/C14H13NO3S/c1-11-7-9-13(10-8-11)19(16,17)15-14(18-15)12-5-3-2-4-6-12/h2-10,14H,1H3
• InChI Key： SYTQRZCKINWJKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(C2C=CC=CC=2)O1)(=O)=O

Computed Properties

• Exact Mass: 275.06161445g/mol
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides